Cas no 2228936-99-8 (tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate
• CAS No: 2228936-99-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5976252
• PubChem ID: 165966185
• Update Time: 2025-05-19

tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{3-[(3-methoxyazetidin-3-yl)methyl]phenyl}carbamate
• 2228936-99-8
• EN300-1872153

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(19)18-13-7-5-6-12(8-13)9-16(20-4)10-17-11-16/h5-8,17H,9-11H2,1-4H3,(H,18,19)
• InChI Key： LHEJBTSBSGSTIM-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=C(C=2)NC(=O)OC(C)(C)C)CNC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228936-99-8)

tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228936-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring and carbamate functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate includes a methoxyazetidinyl moiety, which is known for its conformational rigidity and ability to enhance binding affinity in medicinal chemistry. This feature aligns with current trends in the design of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in the field of targeted drug therapies. The compound's tert-butyl carbamate group further contributes to its stability, making it suitable for various synthetic applications.

In recent years, the demand for azetidine-containing compounds has surged due to their role in addressing challenges such as drug resistance and selective enzyme inhibition. The incorporation of 3-methoxyazetidine in tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate provides a strategic advantage in optimizing pharmacokinetic properties, a key focus area for modern drug developers. This compound is often explored in the context of central nervous system (CNS) drug design, where its lipophilicity and metabolic stability are highly valued.

From a synthetic chemistry perspective, tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate serves as a versatile intermediate. Its carbamate protection allows for selective deprotection under mild conditions, facilitating the construction of complex molecular architectures. This attribute is particularly relevant in the synthesis of peptide mimetics and bioconjugates, which are pivotal in advancing precision medicine.

The compound's CAS number, 2228936-99-8, is frequently searched in academic and industrial databases, reflecting its growing importance. Researchers often inquire about its solubility, storage conditions, and handling protocols, underscoring the need for detailed technical documentation. Additionally, its potential role in green chemistry initiatives—such as reducing synthetic steps or minimizing waste—has sparked interest among sustainability-focused scientists.

In summary, tert-butyl N-{3-(3-methoxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228936-99-8) represents a cutting-edge tool in both pharmaceutical and chemical research. Its structural features and functional groups align with contemporary scientific priorities, including targeted therapy, molecular optimization, and sustainable synthesis. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in shaping future innovations.